BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Molecular Weight of
H-D-Arg(NO2)-OMe HCI

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-D-Arg(NO2)-OMe HCI

Cat. No.: B555647

This document provides a detailed breakdown of the molecular weight for Nw-nitro-D-arginine
methyl ester hydrochloride, a compound commonly abbreviated as H-D-Arg(NO2)-OMe HCI. It
is intended for researchers, scientists, and professionals in the field of drug development who
require precise chemical information for experimental design and analysis.

Chemical Identity

H-D-Arg(NO2)-OMe HCI is the hydrochloride salt of the methyl ester of Nw-nitro-D-arginine.
The "D" in the name designates the stereoisomer of the arginine residue.

e Chemical Name: methyl (2R)-2-amino-5-
[[amino(nitramido)methylidene]amino]pentanoate;hydrochloride[1]

e CAS Number: 50912-92-0[2]
e Molecular Formula: C7H16CINsOa4[1][2][3]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in the molecule's empirical
formula. The calculation based on the molecular formula C7H16CINsOa is detailed below.

Data Presentation: Atomic Mass Contribution
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The following table summarizes the contribution of each element to the total molecular weight
of the compound.

] . Total Mass
Atomic Weight o
Element Symbol Count Contribution (
(g/mol)
g/mol )
Carbon C 7 12.011 84.077
Hydrogen H 16 1.008 16.128
Chlorine Cl 1 35.453 35.453
Nitrogen N 5 14.007 70.035
Oxygen O 4 15.999 63.996

Total 33 269.689

The calculated molecular weight of H-D-Arg(NO2)-OMe HCI is 269.69 g/mol . This value is
consistent with multiple chemical databases.[1][2][3][4]

Visualization of Elemental Composition

To illustrate the relationship between the constituent elements and the final compound, the
following diagram outlines the elemental makeup.
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Elemental composition of H-D-Arg(NO2)-OMe HCI.

Experimental Protocols

This section is reserved for detailed methodologies. As this guide focuses solely on the
calculation of molecular weight, no experimental protocols are applicable. The data presented
is derived from the compound's established chemical formula and standard atomic weights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of H-D-
Arg(NO2)-OMe HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b55564 7#molecular-weight-of-h-d-arg-no2-ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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